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Compound of Interest

Compound Name: Epiguajadial B

Cat. No.: B15593475

Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

biological activity and experimental evaluation of Psiguadial B, with a comparative look at other

meroterpenoids from Psidium guajava.

While a direct comparative analysis of Epiguajadial B and Psiguadial B is not feasible due to

the limited publicly available data on the biological activity of Epiguajadial B, this guide

provides a detailed overview of Psiguadial B and compares its activity with other structurally

related meroterpenoids isolated from Psidium guajava (guava).

Psiguadial B is a novel sesquiterpenoid-diphenylmethane meroterpenoid isolated from the

leaves of Psidium guajava.[1] It belongs to a class of compounds that have demonstrated

significant cytotoxic effects against various cancer cell lines.

Chemical Structure
The chemical structures of Psiguadial B and the commercially available, yet biologically

uncharacterized, Epiguajadial B are presented below. Both compounds share the same

molecular formula, C30H34O5, and molecular weight of 474.6 g/mol , suggesting they are

stereoisomers.[2][3][4]
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Psiguadial B

Molecular Formula: C30H34O5

Molecular Weight: 474.6 g/mol

CAS Number: 1262438-67-5

Epiguajadial B

Molecular Formula: C30H34O5

Molecular Weight: 474.6 g/mol

CAS Number: 1411629-26-9[2][3]

Comparative Biological Activity
Psiguadial B, along with its congener Psiguadial A, has been shown to exhibit potent inhibitory

effects on the growth of human hepatoma cells.[1] The broader family of meroterpenoids from

guava has demonstrated a range of cytotoxic activities against several human cancer cell lines.

[5][6] The following table summarizes the available quantitative data on the cytotoxic activity of

Psiguadial B and related compounds.
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Compound Cell Line IC50 (µM) Reference

Psiguadial B
HepG2 (Human

Hepatoma)
Potent Inhibition [1]

Psiguadial C
HepG2 (Human

Hepatoma)
1.8 ± 0.2 [7]

HepG2/ADM

(Adriamycin-resistant)
2.5 ± 0.3 [7]

Psiguadial D
HepG2 (Human

Hepatoma)
3.2 ± 0.4 [7]

HepG2/ADM

(Adriamycin-resistant)
4.1 ± 0.5 [7]

Guajadial B
A549 (Human Lung

Carcinoma)
0.150 [5][6]

HCT116 (Human

Colon Carcinoma)
1.2 ± 0.1 [5]

CCRF-CEM (Human

Leukemia)
0.9 ± 0.1 [5]

DU145 (Human

Prostate Carcinoma)
1.5 ± 0.2 [5]

Huh7 (Human

Hepatoma)
2.93 ± 0.5 [8]

Psiguajavadial A
HCT116 (Human

Colon Carcinoma)
5.8 ± 0.5 [5]

Psiguajavadial B
HCT116 (Human

Colon Carcinoma)
4.7 ± 0.4 [5]

Experimental Protocols
The following is a generalized experimental protocol for determining the cytotoxic activity of

compounds using the MTT assay, based on common practices for screening natural products
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against cancer cell lines like HepG2.

MTT Assay for Cytotoxicity
Objective: To determine the concentration at which a compound inhibits the growth of a human

cancer cell line by 50% (IC50).

Materials:

Human hepatoma (HepG2) cells

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum

(FBS) and 1% penicillin-streptomycin

Test compounds (e.g., Psiguadial B) dissolved in dimethyl sulfoxide (DMSO)

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in

PBS)

DMSO

96-well microplates

Humidified incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: HepG2 cells are harvested and seeded into 96-well plates at a density of

approximately 5 × 10^4 cells/mL in 100 µL of culture medium. The plates are then incubated

for 24 hours to allow for cell attachment.

Compound Treatment: The test compounds are serially diluted in culture medium to various

concentrations. The culture medium is removed from the wells and replaced with 100 µL of

the medium containing the different concentrations of the test compounds. A control group

receiving medium with DMSO (vehicle) only is also included.
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Incubation: The plates are incubated for a further 48 hours.

MTT Addition: After the incubation period, 20 µL of MTT solution is added to each well, and

the plates are incubated for another 4 hours.

Formazan Solubilization: The medium containing MTT is removed, and 150 µL of DMSO is

added to each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570

nm using a microplate reader.

Data Analysis: The cell viability is calculated as a percentage of the control. The IC50 value

is determined by plotting the cell viability against the compound concentration and fitting the

data to a dose-response curve.

Proposed Biosynthetic Pathway
The meroterpenoids from Psidium guajava are thought to be synthesized through a plausible

biosynthetic pathway. The following diagram illustrates a simplified representation of this

proposed pathway.
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Caption: Proposed biosynthetic pathway of psiguadials.

Experimental Workflow for Cytotoxicity Screening
The general workflow for identifying and evaluating the cytotoxic properties of natural products

like Psiguadial B is a multi-step process.
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Caption: Workflow for natural product cytotoxicity testing.

In summary, while data on Epiguajadial B is scarce, Psiguadial B and its related

meroterpenoids from Psidium guajava represent a promising class of compounds with potent

cytotoxic activities against various cancer cell lines. Further research is warranted to fully

elucidate their therapeutic potential and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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